Cas no 1499394-72-7 ((5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine)

• Product Name: (5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine
• CAS No: 1499394-72-7
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• MDL: MFCD29045856
• CID: 5041771
• PubChem ID: 82507465
• Update Time: 2025-11-06

(5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine
• (5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine
• (5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine

• MDL： MFCD29045856
• Inchi： 1S/C12H21N3/c1-12(2,3)8-4-5-10-9(6-8)11(7-13)15-14-10/h8H,4-7,13H2,1-3H3,(H,14,15)
• InChI Key： GBIIOSGZXGKWQN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(CN)=N1)CC(CC2)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7

Additional information on (5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine

Research Brief on (5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine (CAS: 1499394-72-7)

The compound (5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine (CAS: 1499394-72-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indazole scaffold and tert-butyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that (5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine exhibits selective binding affinity towards certain protein targets, which are implicated in inflammatory and neurodegenerative diseases. This selectivity makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

Recent synthetic approaches to this compound have emphasized efficiency and scalability. A study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that improves yield and purity, addressing previous challenges in large-scale production. The optimized protocol involves key intermediates and catalytic steps that reduce byproduct formation, making it more suitable for industrial applications.

Pharmacological evaluations have further elucidated the compound's therapeutic potential. In vitro and in vivo studies have demonstrated its efficacy in modulating specific signaling pathways, such as the NF-κB and MAPK cascades, which are critical in inflammation and cancer progression. These findings suggest that (5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine could serve as a lead compound for anti-inflammatory and anti-cancer agents.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound towards clinical trials.

In conclusion, (5-(Tert-butyl)-4,5,6,7-tetrahydro-2H-indazol-3-yl)methanamine represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and biological activities warrant continued investigation, with the potential to yield novel therapeutics for a range of diseases. Future research should focus on refining its pharmacological profile and exploring its applications in combination therapies.